Cas no 1337759-21-3 (3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine)

• Product Name: 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine
• CAS No: 1337759-21-3
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• CID: 6312858
• PubChem ID: 165711007
• Update Time: 2025-05-21

3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine
• 1337759-21-3
• EN300-1944507
• 3-{[4-methyl-3-(trifluoromethyl)phenyl]methyl}piperidine

• Inchi： 1S/C14H18F3N/c1-10-4-5-11(8-13(10)14(15,16)17)7-12-3-2-6-18-9-12/h4-5,8,12,18H,2-3,6-7,9H2,1H3
• InChI Key： OZLDLBLXTDWONG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)CC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 257.13913406g/mol
• Monoisotopic Mass: 257.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine

Introduction to 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1337759-21-3) stands out due to its unique structural and functional properties. This compound, characterized by a complex aromatic ring system and a piperidine moiety, has garnered significant attention in recent years for its potential applications in drug discovery and industrial chemistry.

The molecular structure of 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine consists of a phenyl ring substituted with a methyl group at the 4-position and a trifluoromethyl group at the 3-position, linked to a piperidine ring through a butyl chain. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical interactions.

In the realm of pharmaceutical research, the< strong>piperidine moiety is particularly noteworthy. Piperidine derivatives are known for their biological activity and have been widely explored in the development of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of the< strong>4-methyl-3-(trifluoromethyl)phenylmethyl group enhances the compound's solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the< strong>CAS No. 1337759-21-3 compound's potential in inhibiting specific enzymes and receptors involved in disease pathways. For instance, research indicates that it may interact with targets such as serotonin receptors, which are implicated in depression and anxiety disorders. The< strong>trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity, making it an attractive feature for medicinal chemists.

The synthesis of< strong>3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These methods align with the growing trend in green chemistry, emphasizing sustainable and efficient synthetic pathways.

The compound's< strong>CAS No. 1337759-21-3 registration underscores its importance in the chemical industry. Regulatory bodies recognize its potential applications and have classified it accordingly for research purposes. This classification ensures that researchers can conduct experiments while adhering to safety and environmental guidelines.

In industrial applications, 3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine serves as a key intermediate in the production of specialty chemicals. Its unique properties make it suitable for use in polymer additives, liquid crystals, and other advanced materials. The< strong>piperidine-based structure contributes to enhanced thermal stability and mechanical strength in these materials.

The pharmaceutical industry has also explored derivatives of this compound for their potential therapeutic effects. Preclinical studies have demonstrated that certain modifications to the< strong>CAS No. 1337759-21-3 molecule can lead to improved pharmacokinetic profiles. These findings are particularly relevant in the development of next-generation drugs that require higher efficacy and lower toxicity.

The role of computational chemistry in understanding the behavior of< strong>3-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidine cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at an atomic level. This approach accelerates drug discovery by reducing the need for extensive experimental screening.

In conclusion, CAS No. 1337759-21-3, or more specificallyCAS No 1337759-21-3 details here, represents a significant advancement in chemical research with broad applications across multiple industries. Its unique structure and functional properties make it a valuable tool for pharmaceutical development, material science, and industrial chemistry.